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Compound of Interest

Compound Name: N-acetyl-D-valine

Cat. No.: B556423

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This guide provides immediate, essential safety
and logistical information for N-acetyl-D-valine, including operational procedures and disposal
plans to foster a secure research environment.

Personal Protective Equipment (PPE)

When handling N-acetyl-D-valine, a comprehensive approach to personal protection is crucial
to minimize exposure and ensure safety. The following personal protective equipment is
required:

o Eye Protection: Safety glasses with side shields are the minimum requirement.[1] For tasks
with a higher risk of splashing, chemical safety goggles and a face shield should be worn.[1]
[2][3] All eye and face protection must be marked with "Z87" to signify adherence to ANSI
Z87.1 standards.[1]

e Hand Protection: Disposable nitrile gloves are recommended for incidental contact and
should be removed immediately after any chemical contact, followed by hand washing.[1]
For tasks with a higher risk of exposure, double-gloving or using more robust chemical-
resistant gloves is advised.

» Body Protection: A standard laboratory coat should be worn and kept buttoned to protect
clothing and skin from potential splashes and spills.[2][3]
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» Respiratory Protection: If working in a poorly ventilated area or if dust formation is likely, a
NIOSH-approved respirator (e.g., N95) is necessary to prevent respiratory irritation.[2][4][5]

o Footwear: Closed-toe shoes are mandatory to protect against spills and falling objects.[2][6]

Chemical Safety and Hazard Information

N-acetyl-D-valine is classified with the following hazards:

Causes skin irritation.[4][5][ 7]

May cause an allergic skin reaction.[4][5][7]

Causes serious eye irritation.[4][5][7]

May cause respiratory irritation.[4][5][7]

Summary of Physical and Chemical Properties

Property Value

Molecular Formula C7H13NO3

Molecular Weight 159.18 g/mol [7]

Appearance White, solid crystalline[8]
Melting Point 100 - 102 °C/ 212 - 215.6 °F[8]
Boiling Point 362.2 £ 25.0 °C (Predicted)[5]
Flash Point 172.8 + 23.2 °C[5]

Water Solubility 0.35 M[5]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the work area.[4][9] Handling should ideally be performed in a
chemical fume hood to minimize inhalation risk.
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» Before starting, ensure all necessary PPE is readily available and in good condition.
e Locate the nearest eyewash station and safety shower and confirm they are operational.
2. Handling N-acetyl-D-valine:

» Avoid direct contact with skin, eyes, and clothing.[8][9]

e Minimize dust formation during handling and weighing.[4][8][9]

e Use non-sparking tools to prevent ignition sources.[5]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]

o Recommended storage temperature is -20°C.[5]

» Store away from incompatible materials and foodstuff containers.[5][10]

4. First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[8] If eye irritation persists, seek medical attention.[4]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[8]
If skin irritation or a rash occurs, get medical advice.[4]

 Inhalation: Move the person to fresh air.[5][8] If symptoms occur, get medical attention.

 Ingestion: Clean the mouth with water and drink plenty of water afterward.[8] Seek medical
attention if you feel unwell.

Disposal Plan

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[4][5]

+ Contaminated packaging should be treated as the chemical itself.
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e Do not release into the environment.[4][9]

Experimental Workflow for Handling N-acetyl-D-
valine
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Caption: Workflow for safe handling of N-acetyl-D-valine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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